2-chloro-N-(2-methoxy-4-methylphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide
• InChI: InChI=1S/C10H12ClNO2/c1-7-3-4-8(9(5-7)14-2)12-10(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: OCJCGUYIZMEJDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCl)OC
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

2-chloro-N-(2-methoxy-4-methylphenyl)acetamide, also known as CMMA, is a chemical compound that has been widely studied for its potential applications in the field of medicine. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. For example, 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2-chloro-N-(2-methoxy-4-methylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide in lab experiments is its relatively low toxicity compared to other chemical compounds. However, one limitation is that 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide can be difficult to synthesize in large quantities, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide. One area of interest is the development of new drugs based on the structure of 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide, which may have improved efficacy and fewer side effects. Another area of interest is the study of the molecular mechanisms underlying the anti-cancer and neuroprotective effects of 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide, which may lead to the development of new therapeutic strategies for these diseases. Finally, the development of new synthesis methods for 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide may help to increase its availability for research purposes.

Synthesis Methods

The synthesis of 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide involves the reaction of 2-methoxy-4-methylphenol with chloroacetyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide as a white crystalline solid.

Scientific Research Applications

2-chloro-N-(2-methoxy-4-methylphenyl)acetamide has been studied for its potential applications in the treatment of various diseases, including cancer and Alzheimer's disease. In particular, 2-chloro-N-(2-methoxy-4-methylphenyl)acetamide has been shown to have anti-proliferative effects on cancer cells, as well as the ability to inhibit the formation of beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease.